N-ethyl-1-[2-(4-methoxyphenyl)ethyl]-N-methyl-6-oxo-3-piperidinecarboxamide

• IUPAC Name: N-ethyl-1-[2-(4-methoxyphenyl)ethyl]-N-methyl-6-oxopiperidine-3-carboxamide
• InChI: InChI=1S/C18H26N2O3/c1-4-19(2)18(22)15-7-10-17(21)20(13-15)12-11-14-5-8-16(23-3)9-6-14/h5-6,8-9,15H,4,7,10-13H2,1-3H3
• InChI Key: STXSZUMWMNFSJL-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)C(=O)C1CCC(=O)N(C1)CCC2=CC=C(C=C2)OC
• Molecular Formula: C18H26N2O3
• Molecular Weight: 318.4 g/mol

Description

N-ethyl-1-[2-(4-methoxyphenyl)ethyl]-N-methyl-6-oxo-3-piperidinecarboxamide, commonly known as eticlopride, is a selective dopamine D2 receptor antagonist. It is a widely used research tool in the field of neuroscience and has been extensively studied for its mechanism of action and physiological effects.

Mechanism of Action

Eticlopride acts as a competitive antagonist at dopamine D2 receptors, thereby blocking the binding of dopamine to these receptors. This results in a decrease in dopamine-mediated signaling, leading to a reduction in the physiological effects of dopamine.
Biochemical and Physiological Effects:
The blockade of dopamine D2 receptors by eticlopride has been shown to have various physiological effects such as decreased locomotor activity, reduced food intake, and altered reward processing. It has also been shown to modulate the release of other neurotransmitters such as glutamate and GABA.

Advantages and Limitations for Lab Experiments

Eticlopride is a highly selective dopamine D2 receptor antagonist and has been extensively studied for its mechanism of action and physiological effects. However, it has certain limitations such as its short half-life and poor solubility in water, which can affect its pharmacokinetics and bioavailability.

Future Directions

There are several future directions for research related to eticlopride. One area of interest is the development of more potent and selective dopamine D2 receptor antagonists for use in research and potential therapeutic applications. Another area of interest is the study of the effects of eticlopride on other neurotransmitter systems and their interactions with dopamine signaling. Additionally, the development of new methods for drug delivery and formulation could improve the pharmacokinetics and bioavailability of eticlopride for use in research and potential therapeutic applications.
In conclusion, eticlopride is a valuable research tool in the field of neuroscience and has been extensively studied for its mechanism of action and physiological effects. Further research is needed to fully understand its potential therapeutic applications and to develop more potent and selective dopamine D2 receptor antagonists.

Synthesis Methods

Eticlopride can be synthesized using a multi-step process involving the reaction of 4-methoxyphenethylamine with ethyl 3-oxopiperidine-4-carboxylate, followed by N-methylation and cyclization. The final product is obtained after purification and isolation.

Scientific Research Applications

Eticlopride is used as a research tool to study the role of dopamine receptors in various physiological and pathological conditions. It has been used in studies related to addiction, Parkinson's disease, schizophrenia, and other neurological disorders.